Cas no 112575-85-6 (METHYL 3-PYRROL-1-YLPHENYL ACETATE)

METHYL 3-PYRROL-1-YLPHENYL ACETATE structure
112575-85-6 structure
Product Name:METHYL 3-PYRROL-1-YLPHENYL ACETATE
CAS No:112575-85-6
MF:C13H13NO2
MW:215.247823476791
CID:2660415
PubChem ID:14027797
Update Time:2024-02-27

METHYL 3-PYRROL-1-YLPHENYL ACETATE Chemical and Physical Properties

Names and Identifiers

    • METHYL 3-PYRROL-1-YLPHENYL ACETATE
    • Benzeneacetic acid, 3-(1H-pyrrol-1-yl)-, methyl ester
    • Inchi: 1S/C13H13NO2/c1-16-13(15)10-11-5-4-6-12(9-11)14-7-2-3-8-14/h2-9H,10H2,1H3
    • InChI Key: IVAXWDGIXUDGOO-UHFFFAOYSA-N
    • SMILES: C1(CC(OC)=O)=CC=CC(N2C=CC=C2)=C1

Computed Properties

  • Exact Mass: 215.094628657g/mol
  • Monoisotopic Mass: 215.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 31.2Ų
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